3-amino-N-(5-fluoro-2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide

• Molecular Formula: C21H22FN3OS
• Molecular Weight: 383.5 g/mol
• IUPAC Name: 6-amino-N-(5-fluoro-2-methylphenyl)-4-thia-2-azatricyclo[7.6.0.03,7]pentadeca-1,3(7),5,8-tetraene-5-carboxamide
• InChI: InChI=1S/C21H22FN3OS/c1-12-8-9-14(22)11-17(12)24-20(26)19-18(23)15-10-13-6-4-2-3-5-7-16(13)25-21(15)27-19/h8-11H,2-7,23H2,1H3,(H,24,26)
• InChI Key: TYTQGWAKRVVDQM-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=C(C3=CC4=C(CCCCCC4)N=C3S2)N
• Canonical SMILES: CC1=C(C=C(C=C1)F)NC(=O)C2=C(C3=C(S2)N=C4CCCCCCC4=C3)N

Description

3-amino-N-(5-fluoro-2-methylphenyl)-5,6,7,8,9,10-hexahydrocycloocta[b]thieno[3,2-e]pyridine-2-carboxamide, commonly known as AMG-517, is a novel chemical compound that has shown promising results in various scientific research applications.

Mechanism of Action

AMG-517 works by blocking the TRPV1 channel, which is involved in the transmission of pain signals. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, acid, and capsaicin. By blocking this channel, AMG-517 reduces the transmission of pain signals, leading to pain relief.
Biochemical and Physiological Effects:
AMG-517 has been shown to have a number of biochemical and physiological effects. It has been found to reduce the release of inflammatory mediators, such as prostaglandins and cytokines, which are involved in the development of pain and inflammation. AMG-517 has also been found to reduce the sensitivity of the TRPV1 channel to capsaicin, which is a potent activator of this channel.

Advantages and Limitations for Lab Experiments

One of the main advantages of AMG-517 is its potency and selectivity for the TRPV1 channel. This makes it a valuable tool for studying the role of this channel in various physiological and pathological conditions. However, one of the limitations of AMG-517 is its relatively short half-life, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of AMG-517. One area of research is the development of more potent and selective TRPV1 antagonists. Another area of research is the investigation of the role of TRPV1 in various diseases and conditions, such as cancer, diabetes, and obesity. Additionally, there is a need for further studies to determine the safety and efficacy of AMG-517 in humans.

Synthesis Methods

AMG-517 is synthesized using a multi-step process that involves the reaction of various chemical compounds. The synthesis starts with the reaction of 5-fluoro-2-methylphenylacetic acid with thionyl chloride to form 5-fluoro-2-methylphenylacetyl chloride. This intermediate product is then reacted with 1,5-hexadiene to form 5-fluoro-2-methylphenylcyclohexane carboxylic acid. The final step involves the reaction of this compound with thionyl chloride and ammonia to form AMG-517.

Scientific Research Applications

AMG-517 has been extensively studied for its potential use in treating various diseases and conditions. It has been found to be a potent and selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in the transmission of pain signals. AMG-517 has shown promising results in preclinical studies for the treatment of chronic pain, neuropathic pain, and inflammatory pain.